![molecular formula C7H11Cl2N3O B6609999 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride CAS No. 2866316-95-0](/img/structure/B6609999.png)
3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride
Overview
Description
3-[(6-Chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride, also known as CPZ-HCl, is an organic compound that is commonly used in the laboratory for a variety of scientific research applications. CPZ-HCl has a unique structure that allows it to interact with biological systems in a specific manner. This organic compound has been studied in order to understand its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.
Scientific Research Applications
3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride has a variety of scientific research applications. It has been used as a probe for the study of membrane transport proteins, as a tool to modulate the activity of enzymes, and as a substrate for metabolic studies. In addition, 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride has been used to study the effects of pH on the stability of proteins and to study the effects of temperature on the activity of enzymes.
Mechanism of Action
3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride has a unique structure that allows it to interact with biological systems in a specific manner. It is believed that 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride binds to the active sites of enzymes, thereby modulating their activity. In addition, 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride is thought to interact with membrane transport proteins, allowing the passage of certain molecules across the membrane.
Biochemical and Physiological Effects
3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride has been shown to modulate the activity of enzymes, which can have a variety of biochemical and physiological effects. For example, 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride has been shown to reduce the activity of the enzyme acetylcholinesterase, which can lead to increased levels of acetylcholine in the brain. This can lead to increased alertness, improved memory, and enhanced learning.
Advantages and Limitations for Lab Experiments
3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride has several advantages for laboratory experiments. It is relatively easy to synthesize and is stable at room temperature. In addition, 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride is a relatively non-toxic compound, which makes it safe to use in the laboratory. However, 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride has several limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. In addition, 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride is not very stable in the presence of acids and bases, which can limit its use in certain experiments.
Future Directions
The future of 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride is promising. It has already been used in a variety of scientific research applications, and its potential applications are still being explored. Possible future directions include the use of 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride as a tool to study the effects of drugs on enzyme activity, as a tool to study the effects of pH on enzyme activity, and as a tool to study the effects of temperature on enzyme activity. In addition, 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride could be used to study the effects of membrane transport proteins on the passage of molecules across membranes. Finally, 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride could be used to study the effects of drugs on the activity of membrane transport proteins.
Synthesis Methods
3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine hydrochloride is synthesized by reacting 6-chloropyrazine-2-carboxylic acid with 1-amino-2-propanol in the presence of hydrochloric acid. This reaction is a nucleophilic substitution reaction, in which the carboxylic acid group of the 6-chloropyrazine-2-carboxylic acid is replaced by the hydroxyl group of 1-amino-2-propanol. The reaction is carried out at room temperature, and the resulting product is a white solid.
properties
IUPAC Name |
3-(6-chloropyrazin-2-yl)oxypropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClN3O.ClH/c8-6-4-10-5-7(11-6)12-3-1-2-9;/h4-5H,1-3,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWSYZIXTMQUXQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)Cl)OCCCN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11Cl2N3O |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.08 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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